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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BRD5080, a positive allosteric modulator

(PAM) of the G protein-coupled receptor 65 (GPR65), with other relevant compounds. The

objective is to present the experimental data surrounding BRD5080's activity and facilitate an

assessment of the reproducibility of these findings by providing detailed methodologies for key

experiments.

Executive Summary
BRD5080 has been identified as a potent positive allosteric modulator of GPR65, a receptor

implicated in inflammatory and autoimmune diseases. Research, primarily from a study by

Neale et al. (2024), has demonstrated its ability to induce GPR65-dependent cAMP production

and modulate cytokine signaling.[1] This guide consolidates the available data on BRD5080
and its alternatives, offering a framework for researchers seeking to build upon or replicate

these findings. While direct, independent reproducibility studies are not yet available in the

published literature, this guide provides the necessary detailed protocols and comparative data

to enable such investigations.
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Comparative Analysis of GPR65 Modulators
The performance of BRD5080 is best understood in the context of other GPR65 modulators.

The following table summarizes the key quantitative data from comparative experiments.

Table 1: Comparison of GPR65 Modulator Activity

Compound Target(s) Assay Type
Key
Parameter

Reported
Value

Reference

BRD5080

human

GPR65,

mouse

GPR65

cAMP Assay
EC50

(hGPR65)
~1 µM

Neale et al.

(2024)

cAMP Assay
EC50

(mGPR65)
~5 µM

Neale et al.

(2024)

BRD5075

human

GPR65,

mouse

GPR65

cAMP Assay
EC50

(hGPR65)
~2 µM

Neale et al.

(2024)

cAMP Assay
EC50

(mGPR65)
~10 µM

Neale et al.

(2024)

BTB09089
mouse

GPR65
cAMP Assay

EC50

(mGPR65)
~100 nM

Neale et al.

(2024)

human

GPR65
cAMP Assay Activity

Limited/No

Activity

Neale et al.

(2024)

ZINC136844

00

human

GPR65
cAMP Assay

Agonist

Activity
30 µM

Pao et al.

(2016)

ZINC626786

96

human

GPR65
cAMP Assay

Negative

Allosteric

Modulator

-
Pao et al.

(2016)
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To visually represent the mechanisms and procedures involved in assessing BRD5080's

function, the following diagrams are provided.
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Caption: GPR65 signaling pathway activated by low pH and potentiated by BRD5080.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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